4-Bromo-3-phenoxyphenol

• Molecular Formula: C12H9BrO2
• Molecular Weight: 265.10 g/mol
• IUPAC Name: 4-bromo-3-phenoxyphenol
• InChI: InChI=1S/C12H9BrO2/c13-11-7-6-9(14)8-12(11)15-10-4-2-1-3-5-10/h1-8,14H
• InChI Key: MMXIWRZQGGRCKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=CC(=C2)O)Br

Description

4-Bromo-3-phenoxyphenol is a useful research compound. Its molecular formula is C12H9BrO2 and its molecular weight is 265.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Phenoxyphenol (700 mg, 3.8 mmol) was stirred at 0° C. in DCM (7 mL) and bromine (0.154 mL, 3.0 mmol) was added dropwise. The reaction was stirred at ambient temperature for 10 min and then the solvents removed in vacuo to afford a crude oil which was purified by preparative HPLC to afford, in order of elution, 4-bromo-3-phenoxyphenol (126 mg, 0.5 mmol, 16%) M.S. (ESI) (m/z): 263,265 [M−H]−; and 4,6-dibromo-3-phenoxyphenol (201 mg, 0.6 mmol, 39%) M.S. (ESI) (m/z): 341, 343, 345 [M−H]−